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Compound of Interest

Compound Name: CCT129957

Cat. No.: B15578172 Get Quote

For laboratory professionals engaged in research and drug development, the proper handling

and disposal of chemical compounds are paramount to ensuring a safe and compliant

laboratory environment. This guide provides essential safety and logistical information for the

proper disposal of CCT129957, a potent phospholipase C-γ (PLC-γ) inhibitor.

Quantitative Data Summary
While specific disposal parameters for CCT129957 are not readily available, its known

chemical and physical properties are crucial for safe handling and waste management.

Property Value Source

Chemical Formula C₁₉H₂₂N₄O MedchemExpress

Molecular Weight 322.41 MedchemExpress

Appearance A solid MedchemExpress

IC₅₀ ~3 µM for PLC-γ [1]

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month
[1]

Solubility Soluble in DMSO [1]
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Before handling CCT129957, it is crucial to adhere to standard laboratory safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat.

Avoid Contamination: Prevent contact with skin and eyes. Avoid the formation of dust and

aerosols. In case of accidental contact, immediately flush the affected area with copious

amounts of water.

Spill Management: In the event of a spill, avoid generating dust. Use an inert absorbent

material to contain the spill, then collect it in a sealed container for proper disposal as

hazardous waste. Do not let the product enter drains.

Step-by-Step Disposal Procedures
The proper disposal of CCT129957 and associated waste is critical and must be performed in

accordance with institutional and local regulations. The following steps provide a general

framework for disposal.

1. Unused or Expired Compound:

Solid CCT129957 should be disposed of in its original, clearly labeled container.

If the original container is not available, use a new, sealable container and label it clearly with

the full chemical name ("CCT129957") and any known hazard information.

This container must be designated as hazardous waste. Contact your institution's

Environmental Health and Safety (EHS) office for pickup and disposal by a licensed

hazardous waste contractor.

2. Liquid Waste (Solutions):

Solutions of CCT129957, typically in solvents like DMSO, must be collected in a dedicated,

sealed, and chemically compatible waste container.[2]

The container must be clearly labeled as "Hazardous Waste" and include the chemical name

and the solvent used.[2]
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Never pour solutions containing CCT129957 down the drain.[2]

3. Contaminated Labware:

Disposable items such as pipette tips, gloves, and vials that have come into contact with

CCT129957 should be collected in a designated hazardous waste bag or container.[2]

For heavily contaminated items, treat them as hazardous solid waste.

4. Empty Containers:

Thoroughly rinse empty containers that held CCT129957 three times with a suitable solvent.

The rinsate should be collected and disposed of as liquid hazardous waste.

After rinsing, the container can be disposed of as non-hazardous waste, in accordance with

your institution's guidelines.

Experimental Protocol Waste Management
When CCT129957 is used in experimental protocols, all resulting waste must be managed

appropriately.

Cell Culture Media: Any cell culture media containing CCT129957 must be collected and

treated as liquid hazardous waste.

Contaminated Consumables: All consumables, including multi-well plates, pipette tips, and

tubes, that have been in contact with CCT129957 should be disposed of in a designated

hazardous waste container.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of CCT129957.
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Caption: Workflow for the proper disposal of CCT129957.

It is imperative for all laboratory personnel to be trained on these procedures and to consult

their institution's specific EHS guidelines before handling or disposing of CCT129957.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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